Phosphorus sesquisulfide
Phosphorus sesquisulfide
Phosphorus sesquisulfide, free from yellow and white phosphorus appears as a yellow crystalline solid. Easily ignited by friction. Forms sulfur dioxide and phosphorus pentaoxide during combustion. Reacts with water to form phosphoric acid, a corrosive material. Used to make matches and in the manufacture of other chemicals.
Brand Name:
Vulcanchem
CAS No.:
1314-85-8
VCID:
VC20950145
InChI:
InChI=1S/P4S3/c5-1-2-3(1)7-4(5)6-2
SMILES:
P12P3P1SP(S2)S3
Molecular Formula:
P4S3
Molecular Weight:
220.1 g/mol
Phosphorus sesquisulfide
CAS No.: 1314-85-8
Cat. No.: VC20950145
Molecular Formula: P4S3
Molecular Weight: 220.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Phosphorus sesquisulfide, free from yellow and white phosphorus appears as a yellow crystalline solid. Easily ignited by friction. Forms sulfur dioxide and phosphorus pentaoxide during combustion. Reacts with water to form phosphoric acid, a corrosive material. Used to make matches and in the manufacture of other chemicals. |
|---|---|
| CAS No. | 1314-85-8 |
| Molecular Formula | P4S3 |
| Molecular Weight | 220.1 g/mol |
| IUPAC Name | 3,5,7-trithia-1,2,4,6-tetraphosphatricyclo[2.2.1.02,6]heptane |
| Standard InChI | InChI=1S/P4S3/c5-1-2-3(1)7-4(5)6-2 |
| Standard InChI Key | RWQFRHVDPXXRQN-UHFFFAOYSA-N |
| SMILES | P12P3P1SP(S2)S3 |
| Canonical SMILES | P12P3P1SP(S2)S3 |
| Boiling Point | 407.5 °C |
| Colorform | Yellow-green orthogonal crystals Yellowish-green, long, rhombic needles from benzene Yellow, crystalline mass |
| Melting Point | 172.5 °C |
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